N-Acetyl-L-carnosine
N-Acetyl-L-carnosine
Brand Name:
Vulcanchem
CAS No.:
56353-15-2
VCID:
VC0015845
InChI:
InChI=1S/C11H16N4O4/c1-7(16)13-3-2-10(17)15-9(11(18)19)4-8-5-12-6-14-8/h5-6,9H,2-4H2,1H3,(H,12,14)(H,13,16)(H,15,17)(H,18,19)/t9-/m0/s1
SMILES:
CC(=O)NCCC(=O)NC(CC1=CN=CN1)C(=O)O
Molecular Formula:
C11H16N4O4
Molecular Weight:
268.27 g/mol
N-Acetyl-L-carnosine
CAS No.: 56353-15-2
VCID: VC0015845
Molecular Formula: C11H16N4O4
Molecular Weight: 268.27 g/mol
* For research use only. Not for human or veterinary use.

CAS No. | 56353-15-2 |
---|---|
Product Name | N-Acetyl-L-carnosine |
Molecular Formula | C11H16N4O4 |
Molecular Weight | 268.27 g/mol |
IUPAC Name | (2S)-2-(3-acetamidopropanoylamino)-3-(1H-imidazol-5-yl)propanoic acid |
Standard InChI | InChI=1S/C11H16N4O4/c1-7(16)13-3-2-10(17)15-9(11(18)19)4-8-5-12-6-14-8/h5-6,9H,2-4H2,1H3,(H,12,14)(H,13,16)(H,15,17)(H,18,19)/t9-/m0/s1 |
Standard InChIKey | BKAYIFDRRZZKNF-VIFPVBQESA-N |
SMILES | CC(=O)NCCC(=O)NC(CC1=CN=CN1)C(=O)O |
Canonical SMILES | CC(=O)NCCC(=O)NC(CC1=CN=CN1)C(=O)O |
Appearance | Assay:≥95%A crystalline solid |
Synonyms | CL 1700 N-acetyl-L-carnosine aluminum N-acetylcarnosine N-acetylcarnosine, (DL)-isome |
Reference | 1: Fleisher-Berkovich S, Abramovitch-Dahan C, Ben-Shabat S, Apte R, Beit-Yannai E. Inhibitory effect of carnosine and N-acetyl carnosine on LPS-induced microglial oxidative stress and inflammation. Peptides. 2009 Jul;30(7):1306-12. doi: 10.1016/j.peptides.2009.04.003. Epub 2009 Apr 10. PubMed PMID: 19540429. 2: Min J, Senut MC, Rajanikant K, Greenberg E, Bandagi R, Zemke D, Mousa A, Kassab M, Farooq MU, Gupta R, Majid A. Differential neuroprotective effects of carnosine, anserine, and N-acetyl carnosine against permanent focal ischemia. J Neurosci Res. 2008 Oct;86(13):2984-91. doi: 10.1002/jnr.21744. PubMed PMID: 18543335; PubMed Central PMCID: PMC2805719. 3: Muranov KO, Dizhevskaia AK, Boldyrev AA, Karpova OE, Sheremet NL, Polunin GS, Avetisov SE, Ostrovskiĭ MA. [Search for chaperon-like anticataract drugs, the antiaggregants of lens crystallins. Communication. 1. Chaperon-like activity of N-acetyl carnosine dipeptide: in vitro study on a model of ultraviolet-induced aggregation of betaL-crystallin]. Vestn Oftalmol. 2008 Mar-Apr;124(2):3-6. Russian. PubMed PMID: 18488459. 4: Williams DL, Munday P. The effect of a topical antioxidant formulation including N-acetyl carnosine on canine cataract: a preliminary study. Vet Ophthalmol. 2006 Sep-Oct;9(5):311-6. PubMed PMID: 16939459. |
PubChem Compound | 9903482 |
Last Modified | Sep 15 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume